Cas no 59121-25-4 (5-(methylsulfanyl)pentanenitrile)

5-(methylsulfanyl)pentanenitrile structure

59121-25-4 structure

Product Name:5-(methylsulfanyl)pentanenitrile

CAS No:59121-25-4

MF:C₆H₁₁NS

MW:129.2232401371

CID:370319

PubChem ID:93320

Update Time:2025-04-19

5-(methylsulfanyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

- Pentanenitrile,5-(methylthio)-
- 5-(methylthio)-valeronitrile,5-(methylthio)-pentanenitrile,1-cyano-4-(methylthio)butane,5-methylthiopentanenitrile
- 4-(Methylthio)butyl cyanide
- 5-(Methylthio)pentanenitrile
- 5-Methylthiopentanonitrile
- 5-Methylthiopentyl nitrile
- SCHEMBL4123525
- CHEBI:183223
- AKOS010782965
- 5-(Methylsulfanyl)pentanenitrile
- DTXSID50974560
- 4-Methylthiobutylcyanid
- 5-(Methylthio)-pentanonitrile
- 5-(Methylsulfinyl)pentyl Nitrile
- Pentanenitrile, 5-(methylthio)-
- 5-methylthiopentanenitrile
- 5-methylsulfanylpentanenitrile
- EN300-140927
- 5-(Methylsulfanyl)pentanenitrile #
- Z823282284
- Q63395939
- XPUDGEZWSNPCMM-UHFFFAOYSA-N
- NS00126686
- 1-Cyano-4-(methylthio)butane
- 59121-25-4
- DB-229424
- G53544
- 5-(methylsulfanyl)pentanenitrile
- Inchi： 1S/C6H11NS/c1-8-6-4-2-3-5-7/h2-4,6H2,1H3
- InChI Key： XPUDGEZWSNPCMM-UHFFFAOYSA-N
- SMILES： S(C)CCCCC#N

Computed Properties

Exact Mass: 129.06133
Monoisotopic Mass: 129.06122053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 81.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49.1Å²

Experimental Properties

Solubility: Chloroform (Sparingly), Methanol (Slightly)
PSA: 23.79

5-(methylsulfanyl)pentanenitrile Security Information

Storage Condition：Refrigerator

5-(methylsulfanyl)pentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M922898-10mg	5-(methylsulfanyl)pentanenitrile	59121-25-4	98%	10mg	￥429.00	2022-09-01
TRC	M106068-10mg	5-(methylsulfanyl)pentanenitrile	59121-25-4		10mg	$ 58.00	2023-09-07
TRC	M106068-50mg	5-(methylsulfanyl)pentanenitrile	59121-25-4		50mg	$ 205.00	2023-09-07
TRC	M106068-100mg	5-(methylsulfanyl)pentanenitrile	59121-25-4		100mg	$ 282.00	2023-09-07
Enamine	EN300-140927-0.05g	5-(methylsulfanyl)pentanenitrile	59121-25-4	95%	0.05g	$101.0	2023-05-03
Enamine	EN300-140927-0.1g	5-(methylsulfanyl)pentanenitrile	59121-25-4	95%	0.1g	$152.0	2023-05-03
Enamine	EN300-140927-0.25g	5-(methylsulfanyl)pentanenitrile	59121-25-4	95%	0.25g	$216.0	2023-05-03
Enamine	EN300-140927-0.5g	5-(methylsulfanyl)pentanenitrile	59121-25-4	95%	0.5g	$407.0	2023-05-03
Enamine	EN300-140927-1.0g	5-(methylsulfanyl)pentanenitrile	59121-25-4	95%	1g	$528.0	2023-05-03
Enamine	EN300-140927-2.5g	5-(methylsulfanyl)pentanenitrile	59121-25-4	95%	2.5g	$1034.0	2023-05-03

5-(methylsulfanyl)pentanenitrile Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

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